Cas no 2138188-48-2 (5-chloro-7-methyl-2-(trifluoromethyl)-1,2,4triazolo1,5-apyridine)

• Product Name: 5-chloro-7-methyl-2-(trifluoromethyl)-1,2,4triazolo1,5-apyridine
• CAS No: 2138188-48-2
• MF: C₈H₅ClF₃N₃
• MW: 235.593610525131
• CID: 6266405
• PubChem ID: 165476199
• Update Time: 2025-10-28

5-chloro-7-methyl-2-(trifluoromethyl)-1,2,4triazolo1,5-apyridine Chemical and Physical Properties

Names and Identifiers

• 5-chloro-7-methyl-2-(trifluoromethyl)-1,2,4triazolo1,5-apyridine
• 5-chloro-7-methyl-2-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridine
• EN300-1078170
• 2138188-48-2

• Inchi： 1S/C8H5ClF3N3/c1-4-2-5(9)15-6(3-4)13-7(14-15)8(10,11)12/h2-3H,1H3
• InChI Key： UESPXXQTUZSMNN-UHFFFAOYSA-N
• SMILES： ClC1=CC(C)=CC2=NC(C(F)(F)F)=NN21

Computed Properties

• Exact Mass: 235.0124094g/mol
• Monoisotopic Mass: 235.0124094g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 30.2Ų

Additional information on 5-chloro-7-methyl-2-(trifluoromethyl)-1,2,4triazolo1,5-apyridine

Introduction to 5-chloro-7-methyl-2-(trifluoromethyl)-1,2,4-triazolo[1,5-a]pyridine (CAS No. 2138188-48-2) and Its Emerging Applications in Chemical Biology

5-chloro-7-methyl-2-(trifluoromethyl)-1,2,4-triazolo[1,5-a]pyridine, identified by the chemical abstracts service number 2138188-48-2, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and promising biological activities. This compound belongs to the triazolo[1,5-a]pyridine scaffold, which is a privileged structure in medicinal chemistry known for its versatility in drug design. The presence of multiple substituents, including a chloro group at the 5-position, a methyl group at the 7-position, and a trifluoromethyl group at the 2-position, contributes to its distinct chemical and pharmacological properties.

The trifluoromethyl group is particularly noteworthy as it is a common pharmacophore that enhances metabolic stability, lipophilicity, and binding affinity. In recent years, compounds featuring this moiety have been extensively studied for their potential in developing novel therapeutic agents. The chloro and methyl substituents further modulate the electronic and steric environment of the molecule, influencing its interactions with biological targets. This compound’s structural complexity makes it an attractive candidate for further exploration in drug discovery.

Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of bioactive molecules. The scaffold of 5-chloro-7-methyl-2-(trifluoromethyl)-1,2,4-triazolo[1,5-a]pyridine has been leveraged to design molecules with enhanced efficacy against various diseases. For instance, studies have shown that derivatives of this scaffold exhibit inhibitory activity against enzymes involved in cancer progression. The trifluoromethyl group plays a crucial role in stabilizing the transition state of these enzymes, thereby reducing their activity.

Moreover, the chloro and methyl groups contribute to the molecule’s ability to interact with specific amino acid residues in protein targets. This interaction is critical for achieving high selectivity and minimizing side effects. In vitro studies have demonstrated that compounds based on the 5-chloro-7-methyl-2-(trifluoromethyl)-1,2,4-triazolo[1,5-a]pyridine scaffold exhibit promising antiviral and anti-inflammatory properties. These findings have spurred interest in developing novel therapeutics targeting infectious diseases and chronic inflammatory conditions.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the triazolo[1,5-a]pyridine core efficiently. These techniques not only improve synthetic efficiency but also enable the introduction of diverse substituents at strategic positions within the molecule.

In conclusion,5-chloro-7-methyl-2-(trifluoromethyl)-1,2,4-triazolo[1,5-a]pyridine (CAS No. 2138188-48-2) represents a significant advancement in chemical biology research. Its unique structural features and demonstrated biological activities make it a valuable tool for developing novel therapeutic agents. Continued research into this compound and its derivatives holds great promise for addressing unmet medical needs in various therapeutic areas.